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Compound of Interest

Compound Name: 4-tert-Butylcatechol

Cat. No.: B165716 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

environmental properties, persistence, and ecological impact of 4-tert-Butylcatechol (TBC).

Executive Summary
4-tert-Butylcatechol (TBC), a substituted catechol derivative, is a crucial industrial chemical

primarily used as a polymerization inhibitor and antioxidant for monomers like styrene and

butadiene.[1] Its widespread use necessitates a thorough understanding of its environmental

fate and potential ecological impact. This technical guide provides a comprehensive overview

of TBC's physicochemical properties, environmental persistence through various degradation

pathways, and its toxicological effects on aquatic organisms. The information is compiled from

a range of studies, with a focus on quantitative data and standardized experimental protocols

to support environmental risk assessments and inform safe handling and disposal practices.

Physicochemical Properties
The environmental behavior of a chemical is fundamentally governed by its physical and

chemical properties. 4-tert-Butylcatechol is a white crystalline solid with a faint phenolic odor.

[2] Its moderate water solubility and partition coefficient influence its distribution in aquatic and

terrestrial environments. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-tert-Butylcatechol
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Property Value Reference(s)

Chemical Formula C₁₀H₁₄O₂ [3]

Molar Mass 166.22 g/mol [3]

Melting Point 52-55 °C [4]

Boiling Point 285 °C [4]

Water Solubility 4.2 g/L at 20 °C [5]

log Kₒw (Octanol-Water

Partition Coefficient)
1.98 [6]

Vapor Pressure 0.0028 mmHg [4]

Flash Point 130 °C [4]

Environmental Fate
The fate of 4-tert-Butylcatechol in the environment is determined by a combination of

transport and transformation processes, including biodegradation, photodegradation, and

sorption to soil and sediment.

Abiotic Degradation
Photodegradation: While specific studies on the photodegradation of 4-tert-Butylcatechol are

not extensively detailed in the provided results, its precursor, 4-tert-butylphenol, undergoes

photodegradation to form 4-tert-butylcatechol, among other products.[7] This suggests that

TBC itself may be susceptible to further photolytic transformation in the aquatic environment.

Biodegradation
Microbial degradation is a primary pathway for the removal of 4-tert-Butylcatechol from the

environment. Studies have shown that it is biodegradable, although not readily. According to a

study compatible with OECD Guideline 301D, 4-tert-Butylcatechol showed 0% biodegradation

over 28 days, indicating it does not meet the criteria for ready biodegradability.[8]
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Microbial degradation of TBC can proceed via a meta-cleavage pathway. For instance,

Sphingobium sp. strain TIK-1 metabolizes TBC by first hydroxylating it, followed by ring

cleavage to produce intermediates such as 3,3-dimethyl-2-butanone.[1]

4-tert-Butylcatechol Hydroxylated Intermediate

Hydroxylation
(Microbial Enzymes) meta-Cleavage ProductRing Cleavage Further Degradation

(e.g., 3,3-dimethyl-2-butanone)

Click to download full resolution via product page

Caption: Proposed microbial degradation pathway of 4-tert-Butylcatechol.

Bioaccumulation and Mobility
Bioaccumulation: The octanol-water partition coefficient (log Kₒw) of 1.98 suggests a low

potential for bioaccumulation.[6] Studies in rats have shown that TBC is not expected to

bioaccumulate, with only about 0.2% of the administered dose remaining in tissues after three

days.[9] A specific experimental bioconcentration factor (BCF) in fish has not been found in the

literature.

Mobility and Sorption: Due to its water solubility, 4-tert-Butylcatechol is expected to be mobile

in soil.[6] The soil organic carbon-water partition coefficient (Koc) is a key parameter for

predicting mobility. An experimentally determined Koc value for TBC was not found. However, it

can be estimated from its log Kₒw.

Table 2: Environmental Persistence and Mobility of 4-tert-Butylcatechol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6140289/
https://www.benchchem.com/product/b165716?utm_src=pdf-body-img
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://stacks.cdc.gov/view/cdc/217739
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.benchchem.com/product/b165716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Reference(s)

Biodegradation

Ready Biodegradability (OECD

301D)

0% in 28 days (Not readily

biodegradable)
[8]

Bioaccumulation

Log Kₒw 1.98 [6]

Bioconcentration Factor (BCF)
Low potential, specific value

not available
[6][9]

Mobility

Soil Organic Carbon Partition

Coefficient (Koc)

Expected to be mobile in soil,

specific value not available
[6]

Ecotoxicological Impact
4-tert-Butylcatechol is classified as toxic to aquatic life with long-lasting effects.[4][10] Acute

toxicity has been observed in various aquatic organisms.

Table 3: Aquatic Ecotoxicity of 4-tert-Butylcatechol
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Organism Test Duration Endpoint Value (mg/L) Reference(s)

Fish

Pimephales

promelas

(Fathead

Minnow)

96 hours LC50 0.12 [6]

Invertebrates

Daphnia magna

(Water Flea)
48 hours EC50 0.48 [6]

Algae

Pseudokirchnerie

lla subcapitata
72 hours ErC50 10.17 [5]

Pseudokirchnerie

lla subcapitata
72 hours NOEC 0.2 [5]

Mechanism of Toxicity: Signaling Pathways
The toxicity of 4-tert-Butylcatechol is linked to its ability to inhibit tyrosinase and interact with

cellular antioxidant systems. TBC is oxidized by tyrosinase to form 4-tert-butyl-o-benzoquinone.

[11] This reactive quinone can then deplete cellular glutathione (GSH) stores by forming

conjugates, leading to oxidative stress and cellular damage.[10]
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Caption: TBC-induced toxicity via tyrosinase oxidation and glutathione depletion.

Experimental Protocols
Standardized testing methodologies are crucial for generating reliable and comparable data for

environmental risk assessment. The following sections outline the principles of key OECD

guidelines relevant to the environmental assessment of 4-tert-Butylcatechol.

Ready Biodegradability - OECD 301 C: Modified MITI
Test (I)
This test evaluates the ready biodegradability of a chemical by microorganisms in an aerobic

aqueous medium. A solution or suspension of the test substance is inoculated with a mixed

population of microorganisms from activated sludge and incubated for 28 days.[12]

Degradation is followed by measuring oxygen consumption.[13] For a substance to be

considered readily biodegradable, it must achieve at least 60% of its theoretical oxygen

demand (ThOD) within a 10-day window during the 28-day test period.[14]

Acute Toxicity Testing
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Caption: General experimental workflow for aquatic toxicity testing.

Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids (less than 24 hours old)

are exposed to a range of concentrations of the test substance for 48 hours.[4]

Immobilisation is recorded at 24 and 48 hours, and the EC50 (the concentration causing

immobilisation of 50% of the daphnids) is calculated.[7]
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Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance for 96 hours.[6]

Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 (the concentration that is

lethal to 50% of the test fish) is determined.[5]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Exponentially

growing cultures of algae are exposed to various concentrations of the test substance for 72

hours.[15] The inhibition of growth is measured, and the EC50 (the concentration causing a

50% reduction in growth or biomass) is calculated.[4]

Soil Adsorption/Desorption - OECD 106: Batch
Equilibrium Method
This method is used to estimate the adsorption/desorption behavior of a chemical in soil. A

solution of the test substance is equilibrated with a soil sample of known properties. The

concentration of the substance remaining in the solution is measured, and the amount

adsorbed to the soil is calculated by difference.[16] This allows for the determination of the

adsorption coefficient (Kd) and, when normalized to the organic carbon content of the soil, the

Koc value.[1]

Conclusion
4-tert-Butylcatechol is a chemical with significant industrial applications. While it undergoes

microbial degradation, it is not considered readily biodegradable, suggesting a potential for

persistence in the environment. It exhibits high acute toxicity to aquatic organisms, including

fish and invertebrates. Its mechanism of toxicity involves the inhibition of tyrosinase and

depletion of cellular glutathione, leading to oxidative stress. The provided data and

experimental protocols serve as a critical resource for researchers and professionals in

assessing the environmental risks associated with TBC and in developing strategies for its safe

use and management. Further research to determine experimental values for its soil sorption

coefficient (Koc) and bioconcentration factor (BCF) would provide a more complete

environmental profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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